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Compound of Interest |

Compound Name: Dimethylcrocetin
CAS No.: 5892-54-6
Cat. No.: B1237698
- 7

Physicochemical Profile & Solubility Logic

Dimethylcrocetin (DMCRT) is the dimethyl ester of crocetin, a dicarboxylic acid carotenoid
derived from Crocus sativus (saffron).[1] Unlike its parent molecule, crocetin, which possesses
ionizable carboxyl groups allowing for pH-dependent solubility, DMCRT is a neutral, highly
lipophilic ester.

This structural distinction dictates its solubility profile:

 Lipophilicity: High (LogP > 2.5 estimated). The esterification masks the polar carboxyl
groups, significantly reducing aqueous solubility compared to crocetin.

e Molecular Weight: ~356.5 g/mol .

o Chromophore: Polyene chain (7 conjugated double bonds), responsible for its deep orange-
red color and high susceptibility to photo-oxidation.

Solvent Compatibility Matrix
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Solvent

Solubility Rating

Max Stock Conc.

Application Notes

DMSO

Excellent (Primary)

10-20 mM

The gold standard for
stock solutions. The
dipolar aprotic nature
of DMSO effectively
solvates the polyene

chain.

Ethanol

Moderate

~1-5mM

Useful for cleaning or
specific assays, but
prone to rapid
evaporation and lower
saturation limits than
DMSO.

Methanol

Moderate

~1-5mM

Often used for
extraction, but less
ideal for biological
stock due to toxicity

and volatility.

Acetone

Good

~5-10 mM

High solubility but
incompatible with
most plasticware and

cell culture assays.

Water/PBS

Insoluble

<1luM

Critical Warning:
DMCRT wiill
precipitate
immediately upon
direct addition to
aqueous buffers
without a carrier (e.qg.,

BSA, cyclodextrins).

Protocol: Preparation of Stable Stock Solutions

Objective: Create a verified 10 mM stock solution in DMSO.
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Materials Required[1][2][3][4][5][6][7]1[8]

o Dimethylcrocetin (Solid, >98% purity)

e Anhydrous DMSO (Sigma-Aldrich Hybridoma grade or equivalent, stored over molecular
sieves)

e Amber glass vials (Borosilicate, PTFE-lined caps)

» Argon or Nitrogen gas line (optional but recommended)

Step-by-Step Methodology

e Environment Control: Perform all weighing and handling under dimmed light or yellow light.
Carotenoids undergo cis-trans isomerization and photo-oxidation under standard fluorescent
lighting.

» Weighing: Weigh approximately 3.56 mg of DMCRT into a tared amber glass vial.

o Scientist's Note: Do not weigh directly into plastic microcentrifuge tubes; static charge can
disperse the light powder, and DMSO can leach plasticizers from lower-grade

polypropylene.

» Solvation: Calculate the volume of DMSO required for a 10 mM concentration.
o Add the calculated volume of Anhydrous DMSO.

 Dissolution Mechanics:
o Vortex vigorously for 30 seconds.

o Sonicate in a water bath at room temperature for 5-10 minutes. Visual Check: Hold the vial
up to a light source.[2] The solution must be a clear, dark red liquid with no particulate
matter.

o Storage: Aliquot into small volumes (e.g., 50 pL) in amber tubes to avoid freeze-thaw cycles.
Overlay with Nitrogen/Argon gas if possible. Store at -80°C.
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The "Two-Step" Dilution Strategy for Bioassays

Directly pipetting a high-concentration DMSO stock into a cell culture dish often results in
"shock precipitation"—where the compound crashes out of solution before it can disperse,
forming micro-crystals that kill cells via physical stress rather than pharmacological activity.

The Intermediate Dilution Protocol

Target: 50 pM final concentration in cell culture media (0.5% DMSO final).
e Step 1: The Intermediate (10x Conc.):

o Prepare a 100 uM solution in warm sterile media (37°C) or PBS containing 1-5% BSA
(Bovine Serum Albumin).

o Why BSA? Albumin acts as a carrier protein, binding the lipophilic DMCRT and keeping it
in pseudo-solution.

o Add 5 pL of 20 mM DMSO Stock -> 995 uL of Media/BSA.
o Vortex immediately upon addition.
e Step 2: The Final Dose (1x Conc.):
o Add the Intermediate solution to your cells.
o This gradual step-down in solvent concentration prevents the formation of crystal seeds.

Visualization: Solubility & Workflow Logic
Figure 1: Solubility Decision Tree & Stock Workflow
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Figure 1 Caption: Workflow for optimal solubilization of DMCRT, highlighting the critical
decision points to avoid precipitation (crash-out) events during biological application.

Troubleshooting & Scientific Nuances
The "Micro-Crystal" Artifact

In cell viability assays (e.g., MTT, Alamar Blue), DMCRT precipitates can settle on the cell
monolayer. These crystals:

» Block light/absorbance, causing false positives in OD readings.
e Mechanically damage cells, causing false toxicity.

Validation Step: Always include a "Media Only + Compound"” control (no cells) to measure the
background absorbance of the compound itself. If the OD is significantly higher than the media
blank, you have precipitation or intrinsic color interference.

Stability in Solution[7]
o Half-life: In DMSO at room temperature (light protected), stable for >24 hours. In agueous

media (37°C), degradation (bleaching) occurs within 4-6 hours due to oxidation.

 Recommendation: Refresh media containing DMCRT every 12-24 hours for long-duration
experiments.

References

e PubChem.Dimethylcrocetin | C22H2804 | CID 5316132. National Library of Medicine.
Available at: [Link]

o Kanakis, C. D., et al. (2007).Crocetin, Dimethylcrocetin, and Safranal Bind Human Serum
Albumin: Stability and Antioxidative Properties. Journal of Agricultural and Food Chemistry.
Available at: [Link]

e Trivedi, A. B., et al. (1990).Toxicity of dimethyl sulfoxide as a solvent in bioassay system with
HelLa cells evaluated colorimetrically. Available at: [Link][3]

e Gaylord Chemical.Dimethyl Sulfoxide (DMSQO) Physical Properties. Available at: [Link]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1237698?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethylcrocetin
https://www.benchchem.com/product/b1237698?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/jf062638l
https://www.jstage.jst.go.jp/article/bbb1961/54/2/54_2_396/_article
https://www.aatbio.com/resources/faq-frequently-asked-questions/What-is-a-molar-extinction-coefficient
https://www.gaylordchemical.com/literature/dmso-physical-properties/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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